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Compound of Interest

Compound Name: Boc-L-Ala-OH-d4

Cat. No.: B563156 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for the deuterated compound Boc-L-Ala-OH-
d4 was not located. This guide is based on the safety data for its non-deuterated analogue,

Boc-L-Ala-OH (N-(tert-Butoxycarbonyl)-L-alanine). The isotopic substitution of hydrogen with

deuterium is not expected to significantly alter the chemical's hazardous properties; therefore,

the information presented here should be considered highly relevant for the handling and

safety of Boc-L-Ala-OH-d4.

This technical guide provides a comprehensive overview of the safety data for Boc-L-Ala-OH,

intended for researchers, scientists, and professionals in drug development. The information is

compiled from various safety data sheets and organized for clarity and ease of use.

Chemical Identification and Properties
This section details the fundamental identifiers and physical and chemical properties of Boc-L-

Ala-OH.
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Identifier Value Reference

Product Name Boc-L-Ala-OH [1][2][3][4]

Synonyms
N-(tert-Butoxycarbonyl)-L-

alanine
[1][3]

CAS Number 15761-38-3 [1][3][4]

Molecular Formula C8H15NO4 [2][4]

Molecular Weight 189.21 g/mol [4][5]

Physical and Chemical

Properties
Value Reference

Physical State Powder Solid [1][3]

Appearance White [1][3]

Odor Odorless [1][3]

Melting Point/Range 81 - 84 °C / 177.8 - 183.2 °F [1][3]

Boiling Point/Range No information available [1][3]

Flash Point No information available [1][3]

Hazard Identification and Classification
While many suppliers do not classify this chemical as hazardous under the 2012 OSHA Hazard

Communication Standard[1][2][3], some sources provide a GHS classification, which should be

considered for safe handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC275490100&productDescription=BOC-L-ALANINE%2C+99%2B%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-300275.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1601806&productDescription=N-BOC-L-ALANINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemimpex.com/products/01322
https://www.fishersci.com/store/msds?partNumber=AC275490100&productDescription=BOC-L-ALANINE%2C+99%2B%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1601806&productDescription=N-BOC-L-ALANINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275490100&productDescription=BOC-L-ALANINE%2C+99%2B%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1601806&productDescription=N-BOC-L-ALANINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemimpex.com/products/01322
https://datasheets.scbt.com/sc-300275.pdf
https://www.chemimpex.com/products/01322
https://www.chemimpex.com/products/01322
https://pubchem.ncbi.nlm.nih.gov/compound/637606
https://www.fishersci.com/store/msds?partNumber=AC275490100&productDescription=BOC-L-ALANINE%2C+99%2B%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1601806&productDescription=N-BOC-L-ALANINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275490100&productDescription=BOC-L-ALANINE%2C+99%2B%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1601806&productDescription=N-BOC-L-ALANINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275490100&productDescription=BOC-L-ALANINE%2C+99%2B%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1601806&productDescription=N-BOC-L-ALANINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275490100&productDescription=BOC-L-ALANINE%2C+99%2B%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1601806&productDescription=N-BOC-L-ALANINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275490100&productDescription=BOC-L-ALANINE%2C+99%2B%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1601806&productDescription=N-BOC-L-ALANINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275490100&productDescription=BOC-L-ALANINE%2C+99%2B%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1601806&productDescription=N-BOC-L-ALANINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275490100&productDescription=BOC-L-ALANINE%2C+99%2B%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-300275.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1601806&productDescription=N-BOC-L-ALANINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

Label Elements:

Signal Word: Warning

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[7]

First-Aid Measures
The following diagram outlines the recommended first-aid procedures in case of exposure.

Caption: First-Aid Response Workflow

Handling, Storage, and Stability
Proper handling and storage are crucial to maintain the chemical's integrity and ensure user

safety.

Handling and Storage Guidelines:

Handling: Always wear appropriate personal protective equipment (PPE), including gloves

and safety goggles.[7] Ensure adequate ventilation to avoid dust formation and inhalation.[6]

Avoid contact with eyes, skin, and clothing.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB22399&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB22399&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC439430050&productDescription=N-%28TERT-BUTOXYCARBONYL%29-+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC439430050&productDescription=N-%28TERT-BUTOXYCARBONYL%29-+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB22399&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB22399&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a dry, cool, and well-ventilated area.[6][7] Keep containers tightly closed

when not in use.[6][7]

Stability and Reactivity:

Parameter Information Reference

Reactivity
None known based on

available information.
[1]

Chemical Stability
Stable under normal

conditions.
[1]

Conditions to Avoid
Incompatible products, excess

heat, and dust formation.
[7]

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO2),

Nitrogen oxides (NOx).

The following diagram illustrates the logical relationship between handling, storage, and

stability.
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Safe Handling
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Caption: Workflow for Safe Handling and Storage

Experimental Protocols
The Safety Data Sheets used as sources for this guide are summary documents and do not

provide detailed experimental protocols for the toxicological and physical-chemical data

presented. For detailed methodologies, it is recommended to consult specialized toxicological

databases and chemical literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. datasheets.scbt.com [datasheets.scbt.com]

3. fishersci.com [fishersci.com]

4. chemimpex.com [chemimpex.com]

5. BOC-D-alanine | C8H15NO4 | CID 637606 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. assets.thermofisher.cn [assets.thermofisher.cn]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Safety Data for Boc-L-Ala-
OH-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563156#safety-data-sheet-for-boc-l-ala-oh-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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